Tungsten tetrafluoride monosulfide
Description
Tungsten tetrafluoride monosulfide (WSF₄) is a transition metal sulfide fluoride compound composed of tungsten, sulfur, and fluorine. Its synthesis involves combining tungsten precursors with sulfur and fluorine-containing reagents under controlled conditions. Key characterization methods include Raman spectroscopy, infrared (IR) spectroscopy, ¹⁹F nuclear magnetic resonance (NMR), and single-crystal X-ray diffraction. Density functional theory (DFT) calculations have been employed to supplement experimental data, revealing insights into its electronic structure and bonding .
WSF₄ exhibits a unique hybrid structure where sulfur likely occupies a bridging or terminal position, influencing its reactivity. Unlike simpler fluorides such as SF₄, the presence of tungsten introduces higher thermal stability and diverse redox behavior, making it relevant in advanced materials research.
Properties
CAS No. |
41831-80-5 |
|---|---|
Molecular Formula |
F4SW |
Molecular Weight |
291.90 g/mol |
IUPAC Name |
tetrafluoro(sulfanylidene)tungsten |
InChI |
InChI=1S/4FH.S.W/h4*1H;;/q;;;;;+4/p-4 |
InChI Key |
BDRKCVYLYHLPSA-UHFFFAOYSA-J |
Canonical SMILES |
F[W](=S)(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Sulfur Tetrafluoride (SF₄)
- Molecular Formula : SF₄
- Structure : Trigonal bipyramidal (see-saw geometry) with one lone pair on sulfur, leading to polar character .
- Synthesis : Produced via reactions between sulfur and fluorinating agents like cobalt(III) fluoride (CoF₃) .
- Physical Properties : Gas at room temperature (boiling point: -38°C), density ≈ 1.95 g/cm³ (liquid phase) .
- Chemical Reactivity : Acts as a potent fluorinating agent, converting hydroxyl (-OH) and carbonyl (C=O) groups into -F and CF₂ groups, respectively. Reacts with hydrogen to form H₂S .
- Applications : Used in organic synthesis and as a precursor for SF₆.
- Safety : Highly toxic (TLV: 0.1 ppm) .
Comparison with WSF₄ :
- WSF₄ is a solid, whereas SF₄ is gaseous.
- WSF₄’s tungsten center enables catalytic and materials applications, unlike SF₄’s niche role in fluorination.
Tungsten Oxide Tetrafluoride (WOF₄)
- Molecular Formula : WOF₄
- Structure : Octahedral geometry with oxygen and fluorine ligands.
- Synthesis : Prepared by reacting WOCl₄ with anhydrous HF .
- Physical Properties : Solid with high thermal stability; melting point > 200°C.
- Chemical Reactivity : Reacts with Lewis bases to form adducts. Stable under inert atmospheres but hydrolyzes in moisture.
- Applications : Intermediate in tungsten refining and catalyst synthesis.
Comparison with WSF₄ :
- WOF₄ contains oxygen instead of sulfur, altering its Lewis acidity and ligand exchange behavior.
- WSF₄’s sulfur moiety may enable sulfide-based reactivity, such as in chalcogenide materials.
Tungsten Hexafluoride (WF₆)
- Molecular Formula : WF₆
- Structure : Octahedral geometry.
- Synthesis : Produced by direct fluorination of tungsten metal.
- Physical Properties : Gas (density: 12.4 g/L at STP), boiling point: 17.5°C .
- Chemical Reactivity : Highly reactive; used in chemical vapor deposition (CVD) for tungsten films. Reacts violently with water.
- Applications : Semiconductor manufacturing (e.g., via CVD) .
- Safety : Toxic (TLV: 0.1 ppm) .
Comparison with WSF₄ :
- WF₆ is a volatile gas, while WSF₄ is a solid.
- WF₆’s industrial use in electronics contrasts with WSF₄’s exploratory role in materials science.
Molybdenum Sulfide Tetrafluoride (MoSF₄)
Comparison with WSF₄ :
- MoSF₄’s lighter metal center may enhance catalytic activity, whereas WSF₄’s tungsten could improve thermal stability.
Tabular Comparison of Key Properties
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